Cas no 853267-90-0 (Hythiemoside B)

• Product Name: Hythiemoside B
• CAS No: 853267-90-0
• Molecular Formula: C₂₈H₄₆O₉
• Molecular Weight: 526.659450054169
• CID: 4673903
• PubChem ID: 11203296

Hythiemoside B Properties

Names and Identifiers

• (2R,4aS,4bR,7S,10aS)-7-[(1R)-1-(Acetyloxy)-2-hydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-2-phenanthrenyl β-D-glucopyranoside
• Hythiemoside B
• (2R,4aS,4bR,7S,10aS)-7-[(1R)-1-(Acetyloxy)-2-hydroxyethyl]-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydro-1,1,4a,7-tetramethyl-2-phenanthrenyl β-D-glucopyranoside (ACI)
• CS-0140208
• FS-7268
• E87124
• HY-N8150
• 853267-90-0
• AKOS040761856
• [(1R)-1-[(2S,4aR,4bS,7R,8aS)-2,4b,8,8-tetramethyl-7-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl]-2-hydroxyethyl] acetate
• (-)-Hythiemoside B
• ((1R)-1-((2S,4aR,4bS,7R,8aS)-2,4b,8,8-tetramethyl-7-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-4,4a,5,6,7,8a,9,10-octahydro-3H-phenanthren-2-yl)-2-hydroxyethyl) acetate
• DA-74372

• InChIKey： POOFTLXTGZSZGA-AUNXJCHXSA-N
• Inchi： 1S/C28H46O9/c1-15(31)35-21(14-30)27(4)10-8-17-16(12-27)6-7-19-26(2,3)20(9-11-28(17,19)5)37-25-24(34)23(33)22(32)18(13-29)36-25/h12,17-25,29-30,32-34H,6-11,13-14H2,1-5H3/t17-,18-,19-,20-,21+,22-,23+,24-,25+,27+,28+/m1/s1
• SMILES： C[C@@]12CC[C@@H](O[C@H]3[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O3)C(C)(C)[C@H]1CCC1=C[C@@](CC[C@@H]21)(C)[C@H](CO)OC(=O)C

Computed Properties

• Exact Mass: 526.31418304g/mol
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 7
• Monoisotopic Mass: 526.31418304g/mol
• Heavy Atom Count: 37
• Complexity: 874
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.873
• Topological Polar Surface Area: 146Ų

Related Categories

• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides